Cas no 1806418-73-4 (2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one
• CAS No: 1806418-73-4
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 4974557
• Update Time: 2025-05-21

2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10BrNO/c1-8(12)11(14)10-4-2-3-9(7-10)5-6-13/h2-4,7-8H,5H2,1H3
• InChI Key： XDJNGFOOYNLOQT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9

Additional information on 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one

2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one (CAS No: 1806418-73-4)

2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one, also known by its CAS number 1806418-73-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a cyanomethyl-substituted phenyl ring. The combination of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The chemical structure of 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one consists of a ketone group (C=O), a bromine atom, and a phenyl ring substituted with a cyanomethyl group (-CH₂CN). This arrangement allows for various reactivity patterns, making it suitable for both nucleophilic and electrophilic substitutions. Recent studies have highlighted its potential as a building block for constructing bioactive compounds, particularly those with anti-inflammatory and anticancer properties.

One of the most notable aspects of this compound is its role in modern drug discovery. Researchers have utilized 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting specific enzymes involved in disease progression. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated its effectiveness in generating lead compounds for cancer therapy.

In addition to its pharmaceutical applications, 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one has found utility in materials science. Its ability to undergo cross-coupling reactions has made it an essential component in the development of advanced polymers and nanomaterials. A recent breakthrough reported in *Nature Communications* showcased its use in creating self-healing polymers, which exhibit remarkable mechanical properties and environmental adaptability.

The synthesis of 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one typically involves multi-step processes, including Friedel-Crafts acylation and subsequent bromination. However, recent advancements have introduced more efficient methods, such as microwave-assisted synthesis, which significantly reduce reaction times while maintaining high yields. These improvements have made the compound more accessible for large-scale production and research purposes.

From an environmental standpoint, the compound's stability and biodegradability are critical factors. Studies indicate that 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one exhibits moderate persistence in aqueous environments, making it essential to implement proper waste management practices during its use in industrial settings.

In conclusion, 2-Bromo-1-(3-(cyanomethyl)phenyl)propan-1-one (CAS No: 1806418-73-4) stands out as a pivotal molecule in contemporary chemical research. Its diverse applications, coupled with ongoing innovations in synthesis and application techniques, ensure its continued relevance across multiple disciplines. As researchers continue to explore its potential, this compound is poised to contribute even more significantly to the development of novel therapeutic agents and advanced materials.